2,3-dichloro-N-[2-(3-chlorophenyl)-1,3-benzoxazol-5-yl]benzamide

• IUPAC Name: 2,3-dichloro-N-[2-(3-chlorophenyl)-1,3-benzoxazol-5-yl]benzamide
• InChI: InChI=1S/C20H11Cl3N2O2/c21-12-4-1-3-11(9-12)20-25-16-10-13(7-8-17(16)27-20)24-19(26)14-5-2-6-15(22)18(14)23/h1-10H,(H,24,26)
• InChI Key: DAZRSYOPOBPCLK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)C2=NC3=C(O2)C=CC(=C3)NC(=O)C4=C(C(=CC=C4)Cl)Cl
• Molecular Formula: C20H11Cl3N2O2
• Molecular Weight: 417.7 g/mol

Description

2,3-dichloro-N-[2-(3-chlorophenyl)-1,3-benzoxazol-5-yl]benzamide is a chemical compound that has been studied for its potential applications in scientific research. This compound is also known by the name DCB, and it has been the subject of numerous studies over the years. In

Mechanism of Action

The mechanism of action of DCB involves its ability to inhibit the activity of a protein known as heat shock protein 90 (Hsp90). Hsp90 is an important protein that plays a role in the folding and stabilization of other proteins in the cell. By inhibiting the activity of Hsp90, DCB disrupts the function of other proteins in the cell, leading to cell death.
Biochemical and Physiological Effects:
DCB has been shown to have a number of biochemical and physiological effects. In addition to its anti-cancer properties, DCB has been shown to have anti-inflammatory and anti-oxidant properties. DCB has also been shown to affect the expression of certain genes in the cell, leading to changes in cellular function.

Advantages and Limitations for Lab Experiments

DCB has a number of advantages for use in lab experiments. It is a relatively stable compound that can be easily synthesized, and it has been extensively studied for its properties. However, there are also limitations to the use of DCB in lab experiments. It can be toxic to cells at high concentrations, and its effects on normal cells are not well understood.

Future Directions

There are a number of future directions for research on DCB. One area of research is the development of new synthesis methods for DCB that can improve its yield and purity. Another area of research is the development of new applications for DCB, such as its use in the treatment of other diseases besides cancer. Additionally, further studies are needed to understand the effects of DCB on normal cells and to determine its potential toxicity in vivo.

Synthesis Methods

The synthesis of 2,3-dichloro-N-[2-(3-chlorophenyl)-1,3-benzoxazol-5-yl]benzamide involves the reaction of 2-amino-5-chlorobenzophenone with 3-chlorobenzoic acid and phosphorus oxychloride. The resulting product is then treated with 2-aminophenol to obtain DCB. The synthesis of DCB has been studied extensively, and various modifications have been made to the reaction conditions to improve the yield and purity of the compound.

Scientific Research Applications

DCB has been studied for its potential applications in scientific research, particularly in the field of cancer research. DCB has been shown to have anti-cancer properties, and it has been tested against various types of cancer cells, including breast cancer, lung cancer, and pancreatic cancer cells. DCB has also been studied for its potential use as a diagnostic tool for cancer, as it can selectively bind to cancer cells and allow for their detection.